![molecular formula C15H25BrCl2N2O2 B4707705 (3-bromo-4,5-dimethoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride](/img/structure/B4707705.png)
(3-bromo-4,5-dimethoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride
Overview
Description
(3-bromo-4,5-dimethoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride, also known as BAM-15, is a chemical compound that has been studied for its potential applications in scientific research. BAM-15 is a mitochondrial uncoupler that has been shown to have a variety of biochemical and physiological effects.
Scientific Research Applications
(3-bromo-4,5-dimethoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride has been studied for its potential applications in scientific research. One of the main areas of research has been in the field of mitochondrial uncoupling. Mitochondrial uncouplers are compounds that can disrupt the coupling between the electron transport chain and ATP synthesis, resulting in the dissipation of the proton gradient across the mitochondrial inner membrane. This can lead to an increase in mitochondrial respiration and a decrease in ATP production.
Mechanism of Action
The mechanism of action of (3-bromo-4,5-dimethoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride involves the uncoupling of the mitochondrial inner membrane. This compound has been shown to increase mitochondrial respiration and decrease ATP production in a variety of cell types. This effect is thought to be due to the dissipation of the proton gradient across the mitochondrial inner membrane, which leads to an increase in electron transport and oxygen consumption.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its mitochondrial uncoupling activity, this compound has been shown to increase glucose uptake and decrease lipid accumulation in adipocytes. It has also been shown to have anti-inflammatory effects in macrophages and to protect against oxidative stress in neuronal cells.
Advantages and Limitations for Lab Experiments
One advantage of (3-bromo-4,5-dimethoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride is its ability to selectively uncouple mitochondria without affecting other cellular processes. This can be useful for studying the role of mitochondrial respiration in various cellular processes and diseases. However, one limitation of this compound is its potential toxicity. It has been shown to cause cell death at high concentrations, and its long-term effects on mitochondrial function and cellular metabolism are not well understood.
Future Directions
There are several potential future directions for research on (3-bromo-4,5-dimethoxybenzyl)(4-piperidinylmethyl)amine dihydrochloride. One area of interest is in the development of more selective mitochondrial uncouplers that can target specific cell types or mitochondrial subpopulations. Another area of interest is in the use of this compound as a tool for studying the role of mitochondrial respiration in various cellular processes and diseases. Finally, there is potential for the development of this compound as a therapeutic agent for diseases characterized by mitochondrial dysfunction, such as Parkinson's disease and Alzheimer's disease.
In conclusion, this compound is a chemical compound that has been studied for its potential applications in scientific research. Its mitochondrial uncoupling activity has been shown to have a variety of biochemical and physiological effects, and it has potential as a tool for studying the role of mitochondrial respiration in various cellular processes and diseases. However, its potential toxicity and long-term effects on mitochondrial function and cellular metabolism need to be further studied.
properties
IUPAC Name |
N-[(3-bromo-4,5-dimethoxyphenyl)methyl]-1-piperidin-4-ylmethanamine;dihydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23BrN2O2.2ClH/c1-19-14-8-12(7-13(16)15(14)20-2)10-18-9-11-3-5-17-6-4-11;;/h7-8,11,17-18H,3-6,9-10H2,1-2H3;2*1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXWMQSBJBFZLQS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)CNCC2CCNCC2)Br)OC.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25BrCl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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